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Compound of Interest

Compound Name: 2-Cyclobutoxyphenol

Cat. No.: B13205770

Get Quote

Chemical Identity & Hazard Characterization
Before disposal, you must validate the specific hazard profile.[2] As a substituted phenol, this

compound requires strict segregation from oxidizers and bases.[2]
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Property Description Operational Implication

Chemical Class
Phenolic Ether (Ortho-

substituted)

Combines phenolic toxicity

with ether

flammability/peroxide potential.

[1][2][3]

Physical State
Viscous Liquid or Low-melting

Solid

Likely requires handling as a

liquid waste stream if

dissolved.[1][2][3]

Primary Hazards
Acute Toxicity (Dermal/Oral),

Skin Irritation

Do not touch. The cyclobutoxy

group increases lipid solubility,

accelerating skin absorption.[2]

[3]

RCRA Status Non-Listed (Likely)

Unless pure U-listed phenol

(U188) is present, treat as

Characteristic Waste

(Toxic/Irritant).[1][2][3]

Incompatibility
Strong Oxidizers, Strong

Bases

Risk of Exothermic Reaction.

Do not mix with Nitric Acid or

Peroxides in waste streams.[3]

Personal Protective Equipment (PPE) Matrix
Rationale: Standard nitrile gloves may degrade upon prolonged contact with phenolic ethers.[1]

[2] A double-gloving protocol is required.

Eye/Face: Chemical Splash Goggles + Face Shield (if pouring > 100mL).[1][2]

Hand Protection:

Inner Layer: Nitrile (4 mil).[1][2]

Outer Layer: Silver Shield/4H (Laminate) or heavy-gauge Nitrile (> 8 mil).[1][2]
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Respiratory: If handling solids or generating aerosols outside a fume hood, use a half-mask

respirator with P100/OV (Organic Vapor) cartridges.[1][2]

Body: Chemical-resistant lab coat (buttoned to neck) + Closed-toe composite shoes.[1][2][3]

Disposal Protocol: Step-by-Step
Core Directive: This substance must be destroyed via High-Temperature Incineration.[1][2][3]

Never dispose of phenolic compounds down the drain; they are toxic to aquatic life and can

disrupt municipal water treatment bacteria.

Phase 1: Waste Characterization & Segregation
Check Purity: If the substance is in solution (e.g., dissolved in DMSO or Methanol), the

solvent dictates the primary waste stream (usually "Flammable Organic").[2]

Segregate: Keep separate from:

Oxidizing acids (Nitric, Chromic).[1][2]

Halogenated solvents (unless the facility allows commingling).[1]

Heavy metals.[1][2]

Phase 2: Container Selection & Packaging[1][2]
Select Container: Use HDPE (High-Density Polyethylene) or Amber Glass bottles with

screw-top caps.[1][2] Avoid metal containers due to potential phenolic corrosion.[2]

Headspace: Leave at least 10% headspace to prevent over-pressurization during storage.[1]

[2]

Secondary Containment: Place the waste bottle inside a polyethylene tray or bucket during

transport to the accumulation area.

Phase 3: Labeling
Affix a hazardous waste label with the following details:
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Chemical Name: "2-Cyclobutoxyphenol Waste" (Do not use abbreviations).

Hazard Checkbox: [x] Toxic [x] Irritant [x] Combustible.[1][2]

Phase 4: Waste Handover
Transfer to your facility's EHS (Environmental Health & Safety) team for Fuel

Blending/Incineration.[1][2]

Visual Workflows (Graphviz)[1][2][3]
Diagram 1: Disposal Decision Tree
This logic ensures the waste ends up in the correct stream based on its physical state.[1]
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Caption: Decision logic for segregating 2-Cyclobutoxyphenol based on physical state and

solvent matrix.

Diagram 2: Emergency Spill Response
Immediate actions to take if < 500mL is spilled.

1. Alert & Evacuate
(Notify Lab Personnel)

2. Don PPE
(Double Gloves, Goggles)

3. Containment
(Use Vermiculite/Sand)

4. Collection
(Scoop into HDPE Pail)

5. Decontaminate
(Soap/Water Wash)
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Click to download full resolution via product page

Caption: Five-step immediate response protocol for minor laboratory spills.

Regulatory & Compliance Context
EPA RCRA (USA): While 2-Cyclobutoxyphenol is not explicitly P- or U-listed, it must be

characterized by the generator.[1][2][3] If it exhibits toxicity (D004-D043) or ignitability

(D001), it is hazardous.[1][2] Best Practice: Manage as "Hazardous Waste" regardless of

concentration to ensure "Cradle-to-Grave" tracking.[1][2][3]

Ecological Impact: Phenolic compounds are high-risk for aquatic toxicity.[1][2] Zero-

discharge policy to sewer systems is mandatory.[2]
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(Note: Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor

for lot-specific purity and stabilizer information.)[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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